![molecular formula C14H20N2O3S B5369530 4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide](/img/structure/B5369530.png)
4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide
Overview
Description
4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide is a chemical compound used in scientific research for its various biochemical and physiological effects. It is synthesized through a specific method and has been shown to have potential applications in medicine and biology.
Mechanism of Action
The mechanism of action of 4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide involves its interaction with specific proteins in cells. It has been shown to inhibit the activity of certain enzymes involved in cellular processes such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied and depend on the specific application. It has been shown to induce cell death in cancer cells, as well as inhibit the growth and proliferation of certain types of cancer cells. It has also been shown to affect the function of certain proteins involved in cellular processes such as DNA replication and protein synthesis.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide in lab experiments include its specificity and potency in inhibiting certain cellular processes. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
For research involving 4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide include further studies on its potential as a therapeutic agent for cancer treatment, as well as its role in regulating cellular processes such as DNA replication and protein synthesis. Additionally, research on its potential toxicity and side effects is necessary for its safe use in medical applications.
Synthesis Methods
The synthesis of 4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide involves the reaction of 4-sulfonylbenzoic acid with 2-ethylpiperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization.
Scientific Research Applications
4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide has been used in various scientific research applications. It has been shown to have potential as a therapeutic agent for the treatment of cancer, as well as a tool for studying the role of certain proteins in cellular processes.
properties
IUPAC Name |
4-(2-ethylpiperidin-1-yl)sulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c1-2-12-5-3-4-10-16(12)20(18,19)13-8-6-11(7-9-13)14(15)17/h6-9,12H,2-5,10H2,1H3,(H2,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUWLXLVDRXDNQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-bromophenyl)-3-{[4-(4-morpholinyl)phenyl]amino}-2-buten-1-one](/img/structure/B5369452.png)
![N-bicyclo[2.2.1]hept-2-yl-2,3-dimethoxybenzamide](/img/structure/B5369491.png)
![2-{2-[3-nitro-4-(propionyloxy)phenyl]vinyl}-8-quinolinyl propionate](/img/structure/B5369496.png)
![N-(4-imidazo[1,2-a]pyrimidin-2-ylphenyl)-N'-(3-methylphenyl)urea](/img/structure/B5369507.png)
![N-[2-(1-adamantyl)ethyl]-2-methyl-5-nitrobenzenesulfonamide](/img/structure/B5369521.png)
![ethyl 1-{[(3,4,5-trimethoxyphenyl)amino]carbonothioyl}-3-piperidinecarboxylate](/img/structure/B5369523.png)
![2-(4-{[4-(4-chlorobenzyl)-1-piperazinyl]methyl}-3-methyl-1H-pyrazol-1-yl)ethanol](/img/structure/B5369524.png)
![N-{1-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2-furamide](/img/structure/B5369543.png)
![2-{[3-(1,3-benzodioxol-5-yl)acryloyl]amino}-6-propyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B5369544.png)
![N-ethyl-N-methyl-2-{3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetamide](/img/structure/B5369548.png)